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Compound of Interest

Compound Name:
(2R,3S)-3-Phenylisoserine methyl

ester

Cat. No.: B159354 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a detailed breakdown of the molecular weight determination for the

compound (2R,3S)-3-Phenylisoserine methyl ester. The calculation is based on its molecular

formula and the standard atomic weights of its constituent elements.

Molecular Formula and Structure
(2R,3S)-3-Phenylisoserine methyl ester is an organic compound with the molecular formula

C₁₁H₁₃NO₃. This formula is the basis for calculating its molecular weight.

Atomic Weight of Constituent Elements
The calculation of the molecular weight requires the atomic weights of Carbon (C), Hydrogen

(H), Nitrogen (N), and Oxygen (O). These values are standardized and widely accepted in the

scientific community.
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Element Symbol Atomic Weight ( g/mol )

Carbon C 12.011[1][2][3][4]

Hydrogen H 1.008[5][6][7][8][9]

Nitrogen N 14.007[10][11][12][13][14]

Oxygen O 15.999[15][16][17][18][19]

Molecular Weight Calculation
The molecular weight is the sum of the atomic weights of all atoms in a molecule. For

C₁₁H₁₃NO₃, the calculation is as follows:

Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 11 12.011 132.121

Hydrogen H 13 1.008 13.104

Nitrogen N 1 14.007 14.007

Oxygen O 3 15.999 47.997

Total 207.229

Thus, the molecular weight of (2R,3S)-3-Phenylisoserine methyl ester is 207.229 g/mol .

Workflow for Molecular Weight Determination
The process of calculating the molecular weight can be visualized as a straightforward

workflow.
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Identify Molecular Formula
(C₁₁H₁₃NO₃)

Determine Atomic Weights
(C, H, N, O)

Multiply Atomic Weight by Atom Count for each Element

Sum the Total Weights of all Elements

Result:
Molecular Weight

Click to download full resolution via product page

Workflow for Molecular Weight Calculation

Note on Methodologies: The determination of a compound's molecular weight from its formula

is a computational process based on established atomic weights. As such, experimental

protocols typically associated with laboratory analysis (e.g., mass spectrometry) are not

detailed here. Similarly, signaling pathways are not relevant to the fundamental chemical

property of molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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